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Compound of Interest

Compound Name: Oxazine-170

Cat. No.: B1263324

Introduction

Oxazine-170 perchlorate is a versatile fluorescent dye widely used in various research and
development applications, including laser systems, fluorescence imaging, and the development
of biosensors.[1][2] It is characterized by a broad excitation spectrum and a distinct emission in
the red region of the visible spectrum, typically around 645 nm. The accuracy and
reproducibility of experiments involving Oxazine-170 are critically dependent on the correct
preparation and storage of its stock solutions. This document provides a detailed protocol for
the preparation, handling, and storage of Oxazine-170 stock solutions to ensure optimal
performance and stability.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Oxazine-170
perchlorate, which are essential for accurate stock solution preparation.
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Chemical Name

Oxazine 170 perchlorate

[3]

CAS Number 62669-60-7 [31[4]
Molecular Weight 431.87 g/mol [2][3]
Appearance Powder [2][3]
Maximum Excitation (Amax) ~624 nm [2][3]
Maximum Emission ~645 nm

Solubility (in vitro)

DMSO: 100 mg/mL (231.55

mM); requires sonication.

Methanol, Ethanol: Soluble.

[415](6]

Storage (Solid)

4°C, sealed, protected from

light and moisture.

Storage (Stock Solution)

-20°C: up to 1 month (sealed,

protected from light).

[7]

-80°C: up to 6 months (sealed,

protected from light).

[7]

Experimental Protocols
Safety Precautions

Before handling, consult the Safety Data Sheet (SDS) for Oxazine-170 perchlorate.

e Hazard Statements: The compound may cause skin irritation (H315), serious eye irritation
(H319), and respiratory irritation (H335).[2][3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses.[2][3]

» Handling: Handle the powder and concentrated solutions inside a certified chemical fume

hood to avoid inhalation of the dust.
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Required Materials and Reagents

o Oxazine-170 perchlorate (Dye content >295%)

» High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

o Alternative solvents: Methanol or Ethanol (HPLC grade)
o Analytical balance (readable to 0.1 mg)

o Calibrated micropipettes and sterile tips

o Amber glass or polypropylene vials with screw caps

» Vortex mixer

¢ Ultrasonic bath

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many applications. Adjust calculations as needed for different target
concentrations.

Step 1: Equilibrate and Weigh

» Allow the container of Oxazine-170 perchlorate powder to come to room temperature before
opening to prevent moisture condensation.

 In a chemical fume hood, carefully weigh the desired amount of powder. For example, to
prepare 1 mL of a 10 mM solution, weigh out 4.32 mg of the powder.

Calculation:Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g) 0.001 L
X 0.010 mol/L x 431.87 g/mol = 0.00432 g = 4.32 mg

Step 2: Dissolution

» Transfer the weighed powder into an appropriately sized amber vial.
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e Add the calculated volume of high-purity DMSO. For a 10 mM stock from 4.32 mg, add 1.0
mL of DMSO. It is crucial to use newly opened, anhydrous DMSO as the compound's
solubility can be significantly impacted by absorbed moisture.

 Tightly cap the vial and vortex thoroughly for 1-2 minutes.
e Place the vial in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.
 Visually inspect the solution against a light source to confirm that no solid particles remain.

Step 3: Aliquoting and Storage

To avoid repeated freeze-thaw cycles that can degrade the dye, aliquot the stock solution
into smaller, single-use volumes (e.g., 20-50 uL) in light-protected vials.[7]

o Clearly label each aliquot with the compound name, concentration, and preparation date.
e For short-term storage (up to 1 month), store the aliquots at -20°C.[7]

e For long-term storage (up to 6 months), store at -80°C.[7] Always ensure vials are tightly
sealed and protected from light.[7]
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Caption: Workflow for Oxazine-170 Stock Solution Preparation.

Logical Relationships in Solution Preparation

The quality of the final experimental data is directly linked to the precision and care taken
during the initial preparation of stock and working solutions. An accurate and carefully executed
protocol leads to reliable and reproducible results, whereas deviations or errors in preparation

can compromise the entire experiment.
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Caption: Impact of Preparation on Experimental Outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1263324#preparing-oxazine-170-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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